Cas no 1022092-31-4 (1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)butan-2-one)

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)butan-2-one is a boronic ester derivative featuring a pyrazole core, commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include stability under typical reaction conditions, facilitated by the tetramethyl dioxaborolane group, which enhances handling and storage. The compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, enabling efficient C-C bond formation for the construction of complex heterocyclic frameworks. The presence of the butanone moiety further expands its utility in derivatization and functionalization processes. This reagent is well-suited for applications in medicinal chemistry and materials science, where precise boron incorporation is required.
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)butan-2-one structure
1022092-31-4 structure
Product Name:1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)butan-2-one
CAS No:1022092-31-4
MF:C13H21BN2O3
MW:264.128443479538
CID:1026851
PubChem ID:59320260
Update Time:2025-10-30

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)butan-2-one
    • 1-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-2-butanone
    • ANW-61636
    • CTK8B8948
    • PubChem18811
    • RP29399
    • DTXSID10731515
    • 1-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]butan-2-one
    • 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]butan-2-one
    • A1-02743
    • DB-354316
    • 2-Butanone, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-
    • SCHEMBL12049576
    • J-504104
    • 1022092-31-4
    • MDL： MFCD16659790
    • Inchi： 1S/C13H21BN2O3/c1-6-11(17)9-16-8-10(7-15-16)14-18-12(2,3)13(4,5)19-14/h7-8H,6,9H2,1-5H3
    • InChI Key： JEGIEQTZYGPNOI-UHFFFAOYSA-N
    • SMILES： O1B(C2C=NN(CC(CC)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 264.1645227g/mol
  • Monoisotopic Mass: 264.1645227g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4Ų

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)butan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM135887-1g
1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)butan-2-one
 1022092-31-4 95%
1g
 $1058 2023-01-20
Alichem
A049005691-1g
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)butan-2-one
 1022092-31-4 95%
1g
 $1009.40 2023-09-04

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)butan-2-one Related Literature

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